Cas no 1261853-82-0 ((6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine)

• Product Name: (6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine
• CAS No: 1261853-82-0
• MF: C₁₅H₁₃F₄NO
• MW: 299.263437986374
• CID: 4994602
• Update Time: 2025-06-29

(6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine Chemical and Physical Properties

Names and Identifiers

• (6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine

• Inchi： 1S/C15H13F4NO/c1-20(2)13-5-3-4-12(16)14(13)10-6-8-11(9-7-10)21-15(17,18)19/h3-9H,1-2H3
• InChI Key： NGXZVGYXEDCYTM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C1C=CC(=CC=1)OC(F)(F)F)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 326
• XLogP3: 5
• Topological Polar Surface Area: 12.5

Additional information on (6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine

Introduction to (6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine and Its Applications in Modern Chemical Research

The compound with the CAS number 1261853-82-0 and the product name (6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine represents a fascinating molecule in the realm of advanced chemical synthesis and pharmaceutical development. This compound, characterized by its unique biphenyl core structure, has garnered significant attention due to its potential applications in various scientific domains, particularly in medicinal chemistry and materials science.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds, owing to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of both fluoro and trifluoromethoxy substituents in the biphenyl ring of this compound imparts exceptional chemical properties that make it a valuable candidate for drug discovery and development. These substituents not only influence the electronic distribution of the molecule but also contribute to its lipophilicity, making it an ideal candidate for membrane-permeable drug candidates.

The structural motif of this compound is reminiscent of many biologically active molecules that have been successfully marketed over the past decade. The biphenyl core is a well-documented scaffold in medicinal chemistry, known for its role in various therapeutic areas such as central nervous system (CNS) disorders, oncology, and anti-inflammatory treatments. The specific arrangement of the fluoro and trifluoromethoxy groups on the biphenyl ring enhances its interaction with biological receptors, potentially leading to more potent and selective pharmacological effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such molecules with remarkable accuracy. By leveraging molecular modeling techniques, scientists can simulate the interactions between this compound and various biological targets, providing insights into its potential therapeutic applications. These computational studies have highlighted the compound's promising role as an antagonist or agonist for several key receptors involved in human health and disease.

The synthesis of this compound involves intricate organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of fluorine and trifluoromethoxy groups requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium catalysis, have been employed to construct the biphenyl core efficiently. These synthetic strategies not only demonstrate the versatility of current chemical tools but also highlight the importance of innovative approaches in developing novel molecular entities.

Beyond its pharmaceutical potential, this compound has also shown promise in materials science applications. Fluorinated aromatic compounds are known for their unique electronic properties, making them suitable candidates for organic light-emitting diodes (OLEDs), semiconductors, and other advanced materials. The presence of both electron-withdrawing and electron-donating groups in this molecule enhances its conductivity and luminescence characteristics, opening up new possibilities for next-generation electronic devices.

The growing interest in green chemistry has also influenced the synthesis of this compound. Researchers are increasingly focusing on developing sustainable methodologies that minimize waste and reduce environmental impact. Catalytic processes that utilize recyclable catalysts and solvent-free reactions are being explored to make the synthesis of complex molecules like this one more eco-friendly. These efforts align with global initiatives to promote sustainable chemical practices and ensure that future developments in pharmaceuticals and materials science are environmentally responsible.

In conclusion, (6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-yl)-dimethylamine (CAS no. 1261853-82-0) is a multifaceted molecule with significant potential in both pharmaceuticals and materials science. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, make it a compelling subject for further research. As scientists continue to explore new frontiers in chemical innovation, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine and technology.